Cas no 872695-03-9 (3-(4-fluorophenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine)

• Product Name: 3-(4-fluorophenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine
• CAS No: 872695-03-9
• MF: C₁₇H₁₂F₂N₂S
• MW: 314.352389335632
• CID: 6431432
• PubChem ID: 7206166
• Update Time: 2025-06-08

3-(4-fluorophenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine
• F1899-1162
• 3-((4-fluorobenzyl)thio)-6-(4-fluorophenyl)pyridazine
• AKOS024618498
• 872695-03-9
• 3-(4-fluorophenyl)-6-{[(4-fluorophenyl)methyl]sulfanyl}pyridazine
• 3-(4-fluorophenyl)-6-[(4-fluorophenyl)methylsulfanyl]pyridazine
• Pyridazine, 3-(4-fluorophenyl)-6-[[(4-fluorophenyl)methyl]thio]-

• Inchi： 1S/C17H12F2N2S/c18-14-5-1-12(2-6-14)11-22-17-10-9-16(20-21-17)13-3-7-15(19)8-4-13/h1-10H,11H2
• InChI Key： UGIBZKXAQPNHEH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2)=NN=C(SCC2=CC=C(F)C=C2)C=C1

Computed Properties

• Exact Mass: 314.06892589g/mol
• Monoisotopic Mass: 314.06892589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 497.5±45.0 °C(Predicted)
• pka: 1.26±0.10(Predicted)

Additional information on 3-(4-fluorophenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine

Introduction to 3-(4-fluorophenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine (CAS No. 872695-03-9)

3-(4-fluorophenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 872695-03-9, belongs to the pyridazine class of heterocyclic aromatic compounds, which are widely studied for their potential biological activities. The presence of fluorine and sulfur substituents in its molecular structure enhances its pharmacological relevance, making it a promising candidate for further research and development in medicinal chemistry.

The compound's molecular formula can be expressed as C₁₄H₁₂FeS₂N₂, reflecting its complex arrangement of carbon, hydrogen, fluorine, sulfur, and nitrogen atoms. The dual incorporation of 4-fluorophenyl groups at both the pyridazine ring and the methylsulfanyl moiety contributes to its distinctive chemical profile. This structural design not only influences its electronic properties but also modulates its interactions with biological targets, which is a critical factor in drug design.

In recent years, the pharmaceutical industry has increasingly focused on developing novel compounds with enhanced selectivity and efficacy. 3-(4-fluorophenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine has been identified as a compound of interest due to its potential applications in treating various diseases. The fluorine atoms in the molecule are known to improve metabolic stability and binding affinity, while the sulfur substituents can enhance solubility and bioavailability. These characteristics make it an attractive scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research suggests that derivatives of pyridazine have shown promise in inhibiting enzymes involved in inflammatory pathways, making them relevant for conditions such as arthritis and autoimmune disorders. Additionally, the structural motifs present in 3-(4-fluorophenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine have been explored for their anticancer properties, particularly in targeting kinases and other critical signaling proteins.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. The use of 4-fluorophenyl groups introduces a level of complexity that necessitates sophisticated synthetic strategies but also offers opportunities for fine-tuning pharmacological properties.

Efforts are ongoing to explore the pharmacokinetic profile of 3-(4-fluorophenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine to better understand how it behaves within biological systems. In vitro studies have begun to reveal insights into its interactions with target proteins and enzymes, providing a foundation for designing more effective derivatives. Furthermore, computational modeling techniques are being utilized to predict binding affinities and metabolic pathways, which can accelerate the drug discovery process.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-activity relationship (SAR) studies has been instrumental in evaluating the potential of this compound. These approaches allow researchers to systematically test various derivatives and identify those with optimal pharmacological profiles. The results from these studies will guide future modifications aimed at improving therapeutic efficacy while minimizing side effects.

The regulatory landscape for new pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy before they can be approved for clinical use. As such, 3-(4-fluorophenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine is being subjected to comprehensive toxicological assessments to evaluate its potential risks. These studies include acute toxicity tests, chronic exposure studies, and genetic toxicity evaluations to ensure that it meets stringent safety standards.

The broader implications of this research extend beyond individual compounds to contribute to our understanding of heterocyclic chemistry and drug design principles. The success or failure of 3-(4-fluorophenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine could pave the way for new methodologies or highlight challenges that need addressing in future research endeavors.

In conclusion,3-(4-fluorophenyl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine (CAS No. 872695-03-9) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a valuable scaffold for further exploration, offering hope for novel treatments that address complex diseases effectively.